Cas no 852690-99-4 (3-(5-Chloro-1-benzofuran-2-yl)-1H-pyrazole)

• Product Name: 3-(5-Chloro-1-benzofuran-2-yl)-1H-pyrazole
• CAS No: 852690-99-4
• MF: C₁₁H₇ClN₂O
• MW: 218.6390812397
• MDL: MFCD00112206
• CID: 706514
• PubChem ID: 2763398
• Update Time: 2024-10-26

3-(5-Chloro-1-benzofuran-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(5-Chlorobenzofuran-2-yl)-1H-pyrazole
• 1H-Pyrazole,3-(5-chloro-2-benzofuranyl)-
• 3-(5-CHLORO-1-BENZOFURAN-2-YL)-1H-PYRAZOLE
• 3-(5-Chloro-2-benzofuranyl)-1H-pyrazole (ACI)
• CS-0132474
• MFCD00112206
• E81616
• 11T-0327
• DTXSID60376935
• 852690-99-4
• CJB69099
• AKOS005069562
• 5-(5-chloro-1-benzofuran-2-yl)-1H-pyrazole
• J-510758
• 3-(5-Chloro-1-benzo[b]furan-2-yl)-1H-pyrazole
• 3-(5-Chloro-1-benzofuran-2-yl)-1H-pyrazole

• MDL： MFCD00112206
• Inchi： 1S/C11H7ClN2O/c12-8-1-2-10-7(5-8)6-11(15-10)9-3-4-13-14-9/h1-6H,(H,13,14)
• InChI Key： NKSXSHOHTVKMDN-UHFFFAOYSA-N
• SMILES： ClC1C=C2C(OC(C3C=CNN=3)=C2)=CC=1

Computed Properties

• Exact Mass: 218.0246905g/mol
• Monoisotopic Mass: 218.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 437.1±30.0 °C at 760 mmHg
• Flash Point: 218.2±24.6 °C
• Refractive Index: 1.676
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-(5-Chloro-1-benzofuran-2-yl)-1H-pyrazole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)